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Compound of Interest

Compound Name: Iotrex

Cat. No.: B1264771 Get Quote

Researchers, scientists, and drug development professionals must adhere to stringent safety

protocols when handling Iotrex, a solution containing the radionuclide Iodine-125 (I-125), to

ensure a safe laboratory environment and minimize exposure to ionizing radiation. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans for the handling of Iotrex.

Personal Protective Equipment (PPE)
Consistent and correct use of personal protective equipment is the first line of defense against

contamination and exposure. All personnel handling Iotrex must be equipped with the

appropriate PPE.
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Body Part Recommended Protection Specifications

Hands
Double Chemotherapy-Rated

Gloves

Two pairs of chemotherapy-

rated gloves are to be worn at

all times.

Body Disposable Gown

A solid-front, back-closure

disposable gown offers

protection against spills.

Eyes Safety Goggles or Face Shield

Eye shields or safety goggles

should be worn to protect

against splashes.[1]

Feet Shoe Covers

Worn when manipulating the

Iotrex solution to prevent the

spread of contamination.[1]

Dosimetry Film and Ring Badges
Worn to monitor staff radiation

exposure levels.[1]

Engineering Controls and Shielding
To further minimize radiation exposure, specific engineering controls and shielding must be

utilized.
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Control Type Equipment Purpose

Shielding
Leaded L-blocks & Syringe

Shields

Utilized when handling the

radioactive solution to reduce

radiation dose.[1]

Ventilation Vented Hood

Transfer of the solution from

the vial to the syringe should

be performed under a vented

hood to mitigate exposure from

volatilized I-125.[1]

Containment Absorbent Paper

Placed on work surfaces and

floors to absorb any potential

spills.[1]

Standard Operating Procedure for Handling Iotrex
The following protocol outlines the step-by-step procedure for the safe handling of Iotrex from

receipt to use.

1. Receiving and Inspection:

Incoming Iotrex shipments must be opened and wipe-tested by the Environmental Health

and Safety (EH&S) department or designated radiation safety personnel.[1]

Verify the integrity of the packaging and the activity of the source.

2. Preparation and Transfer:

Prior to handling the active Iotrex solution, it is recommended to practice the procedure with

a non-radioactive saline solution.[1]

All transfers of the Iotrex solution must be conducted within a vented hood to prevent

inhalation of any volatilized I-125.[1]

Use leaded L-blocks and syringe shields during the transfer process to minimize radiation

exposure.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://www.benchchem.com/product/b1264771?utm_src=pdf-body
https://www.benchchem.com/product/b1264771?utm_src=pdf-body
https://www.benchchem.com/product/b1264771?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://www.benchchem.com/product/b1264771?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://www.benchchem.com/product/b1264771?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724473/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear all required PPE, including double gloves, a disposable gown, eye protection, and

shoe covers.[1]

Place absorbent paper on the work surface to contain any potential spills.[1]

3. Administration (if applicable):

For clinical applications, such as with the GliaSite® Radiation Therapy System, additional

precautions like placing an absorbent drape over the patient's head are necessary to absorb

any leakage.[1]

4. Post-Handling Decontamination:

After handling, thoroughly wipe down all work surfaces with an appropriate decontamination

solution.

Survey the work area and personnel for any radioactive contamination using a suitable

radiation detection instrument.
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Iotrex Handling and Disposal Workflow

Handling Protocol
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Caption: Workflow for the safe handling and disposal of Iotrex.
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Disposal Plan for Iotrex Waste
All materials that come into contact with Iotrex must be treated as radioactive waste and

disposed of according to institutional and regulatory guidelines.

Step Procedure Key Considerations

1. Collection

All contaminated materials

(e.g., gloves, gowns,

absorbent paper, vials,

syringes) must be collected in

designated radioactive waste

containers.

Ensure containers are clearly

labeled as "Radioactive

Waste" and specify the isotope

(I-125).

2. Storage

The collected radioactive

waste must be stored in a

shielded and secure location.

Storage must be for a period of

at least ten half-lives of I-125

(approximately 600 days) to

allow for sufficient decay.[1]

3. Surveying

After the decay period, the

waste must be surveyed with a

radiation detection instrument

to ensure it has reached

background levels.

This step is critical to confirm

the waste is no longer

radioactive.

4. Disposal

Once confirmed to be at

background radiation levels,

the waste can be disposed of

as non-radioactive waste.[1]

Follow institutional guidelines

for the disposal of chemical

and biological waste, if

applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety Protocols for Handling Iotrex (Iodine-
125)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264771#personal-protective-equipment-for-
handling-iotrex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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